Ethyl m-tolylacetate
Cat. No. B1347082
M. Wt: 178.23 g/mol
InChI Key: RVIWPVAVHHVQIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:1][N:2]1[C:3](=[O:4])[CH2:5][CH2:6][C:7]1=[O:8].[C:22]([O:23][O:24][C:25](=[O:26])[c:27]1[cH:28][cH:29][cH:30][cH:31][cH:32]1)(=[O:33])[c:34]1[cH:35][cH:36][cH:37][cH:38][cH:39]1.[C:40]([Cl:41])([Cl:42])([Cl:43])[Cl:44].[CH2:9]([CH3:10])[O:11][C:12]([CH2:13][c:14]1[cH:15][c:16]([CH3:20])[cH:17][cH:18][cH:19]1)=[O:21]>>[Br:1][CH2:20][c:16]1[cH:15][c:14]([CH2:13][C:12]([O:11][CH2:9][CH3:10])=[O:21])[cH:19][cH:18][cH:17]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCC(=O)N1Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(OOC(=O)c1ccccc1)c1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClC(Cl)(Cl)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)Cc1cccc(C)c1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOC(=O)Cc1cccc(CBr)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
